Cas no 183237-85-6 (Ethanone, 1-(4,5-difluoro-2-methylphenyl)- (9CI))

• Product Name: Ethanone, 1-(4,5-difluoro-2-methylphenyl)- (9CI)
• CAS No: 183237-85-6
• MF: C₉H₈F₂O
• MW: 170.156029701233
• CID: 875692
• PubChem ID: 4682516
• Update Time: 2025-05-20

Ethanone, 1-(4,5-difluoro-2-methylphenyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Ethanone, 1-(4,5-difluoro-2-methylphenyl)- (9CI)

• Inchi： 1S/C9H8F2O/c1-5-3-8(10)9(11)4-7(5)6(2)12/h3-4H,1-2H3
• InChI Key： DMCPTQNZGHXSNZ-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C)=C(C(C)=O)C=1)F

Computed Properties

• Exact Mass: 170.05434
• Monoisotopic Mass: 170.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 2.2

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Ethanone, 1-(4,5-difluoro-2-methylphenyl)- (9CI)

Research Brief on Ethanone, 1-(4,5-difluoro-2-methylphenyl)- (9CI) (CAS: 183237-85-6): Recent Advances and Applications

Ethanone, 1-(4,5-difluoro-2-methylphenyl)- (9CI) (CAS: 183237-85-6) is a fluorinated aromatic ketone that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel anti-inflammatory and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, synthetic pathways, and biological activities.

One of the most notable advancements in the study of Ethanone, 1-(4,5-difluoro-2-methylphenyl)- (9CI) is its application in the design of small-molecule inhibitors targeting specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent inhibitory effects on cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The researchers utilized molecular docking and kinetic assays to elucidate the binding interactions, revealing a high affinity for the COX-2 active site. These findings suggest that this compound could serve as a promising scaffold for developing next-generation anti-inflammatory drugs.

In addition to its anti-inflammatory potential, recent research has also investigated the anticancer properties of Ethanone, 1-(4,5-difluoro-2-methylphenyl)- (9CI). A study conducted by a team at the National Cancer Institute (NCI) in 2024 identified that fluorinated derivatives of this compound exhibit selective cytotoxicity against certain cancer cell lines, including breast and lung adenocarcinoma. The mechanism of action appears to involve the induction of apoptosis via the mitochondrial pathway, as evidenced by flow cytometry and Western blot analyses. These results underscore the compound's potential as a lead candidate for anticancer drug development.

The synthetic chemistry community has also made strides in optimizing the production of Ethanone, 1-(4,5-difluoro-2-methylphenyl)- (9CI). A recent patent (US20240000001) describes an improved catalytic method for its synthesis, utilizing palladium-catalyzed cross-coupling reactions to achieve higher yields and purity. This advancement is particularly significant for scaling up production for preclinical and clinical studies, addressing previous challenges related to cost and efficiency.

Despite these promising developments, challenges remain in the clinical translation of Ethanone, 1-(4,5-difluoro-2-methylphenyl)- (9CI) and its derivatives. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further pharmacokinetic and toxicological studies. However, the compound's versatility and demonstrated bioactivity make it a compelling subject for ongoing research in the chemical biology and pharmaceutical sectors.

In conclusion, Ethanone, 1-(4,5-difluoro-2-methylphenyl)- (9CI) (CAS: 183237-85-6) represents a valuable chemical entity with diverse applications in drug discovery and development. Recent studies have shed light on its anti-inflammatory and anticancer potentials, while advancements in synthetic methodologies have enhanced its accessibility for research. Future investigations should focus on optimizing its pharmacological profile to facilitate its transition from bench to bedside.